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Compound of Interest

Compound Name: Potassium perfluoroheptanoate

Cat. No.: B3040504

Potassium Perfluoroheptanoate: A Technical
Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development. The information provided is synthesized from publicly available
Safety Data Sheets (SDS) and scientific literature. While efforts have been made to ensure
accuracy, this guide should not replace a formal risk assessment or supersede any institutional
or regulatory safety protocols. Data for the parent compound, perfluoroheptanoic acid (PFHpA),
and other related per- and polyfluoroalkyl substances (PFAS) may be used as surrogates
where specific data for potassium perfluoroheptanoate is unavailable; this will be clearly
indicated.

Chemical Identification and Physical Properties

Potassium perfluoroheptanoate is the potassium salt of perfluoroheptanoic acid. It belongs to
the broad class of per- and polyfluoroalkyl substances (PFAS), which are characterized by a
fully fluorinated carbon chain. This structure imparts unique properties, including chemical
stability and surface activity.

Table 1: Physical and Chemical Properties of Perfluoroheptanoic Acid (PFHpA) and Related
Compounds
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Property Value Source (Notes)
Potassium

Chemical Name 2,2,3,3,4,45,5,6,6,7,7,7- PubChem[1]
tridecafluoroheptanoate

CAS Number 21049-36-5 PubChem[1]

Molecular Formula C7F13KO2 PubChem[1]

Molecular Weight 402.15 g/mol PubChem[1]

Physical State Solid NICNASJ[2] (for PFHpA)

Melting Point

31-36°C (88-97°F)

NICNASI[2] (for PFHpA)

Boiling Point 177°C (351°F) NICNAS[2] (for PFHpA)

Vapor Pressure 17.7 Pa at 25°C NICNAS[2] (for PFHpA)

Data not available for the
potassium salt. Charged
Water Solubility species like PFHpA generally

have good solubility in water.

[3]

Considered a strong acid (pKa
pKa 1 NICNASJ[2] (for PFHpA)
<

Hazard Identification and GHS Classification

Potassium perfluoroheptanoate is classified as a hazardous substance. The following table
summarizes its GHS classification based on available data. It is important to note that
classifications may vary between suppliers and regulatory bodies.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source

H360: May damage
Reproductive Toxicity 1B fertility or the unborn PubChem[4]
child

H372: Causes

Specific Target Organ damage to organs
Toxicity (Repeated 1 (liver) through PubChem[4]
Exposure) prolonged or repeated

exposure

Toxicological Information

Specific toxicological data for potassium perfluoroheptanoate is limited. The information
presented below is largely based on studies of its parent acid, PFHpA, and other closely
related PFAS compounds like perfluorooctanoic acid (PFOA). The primary target organ for
PFAS toxicity is the liver.[5]

Acute Toxicity: No specific LD50 or LC50 values for potassium perfluoroheptanoate were
found. For the related compound, ammonium perfluorooctanoate, the oral LD50 in rats was
reported as 680 mg/kg for males and 430 mg/kg for females. The dermal LD50 in rabbits was
found to be 4300 mg/kg.

Skin and Eye Irritation: Based on data for related compounds, potassium
perfluoroheptanoate is expected to be a skin and eye irritant.

Chronic Toxicity and Carcinogenicity: Long-term exposure to certain PFAS has been
associated with adverse health effects, including liver toxicity.[5] Some studies have shown that
PFOA can induce liver adenomas in rodents.

Experimental Protocols Overview

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) are typically followed for assessing the toxicity of chemicals.
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e Acute Oral Toxicity (OECD 423): This method involves the administration of the substance in
graduated doses to several groups of experimental animals. Observations of effects and
mortality are made over a period of time to determine the LD50.

o Skin Irritation/Corrosion (OECD 404): A small amount of the test substance is applied to the
shaved skin of an animal (typically a rabbit). The site is observed for erythema (redness) and
edema (swelling) at specified intervals.

o Eye Irritation/Corrosion (OECD 405): The test substance is applied to one eye of an
experimental animal. The eye is examined for opacity, redness, and swelling of the
conjunctiva at specific time points.

Signaling Pathways in PFAS-Induced Toxicity

Research into the mechanisms of PFAS toxicity has identified the activation of nuclear
receptors as a key event. Peroxisome proliferator-activated receptors (PPARS), particularly
PPARa and PPARYy, are primary targets.[6][7][8][9][10][11] Activation of these receptors can
lead to alterations in lipid metabolism, cell proliferation, and other cellular processes,
contributing to the observed toxic effects in the liver. Some studies also suggest the
involvement of the constitutive androstane receptor (CAR).[6][12]
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PFAS signaling pathway in hepatocytes.

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize exposure and ensure safety.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a
particulate filter.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
e Avoid inhalation of dust.
» Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.
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Handling Potassium
Perfluoroheptanoate

Use Engineering Controls Follow Safe Handling Practices
(Fume Hood, Ventilation) (Avoid contact, inhalation)

Wear Appropriate PPE Store Properly
(Goggles, Gloves, Lab Coat) (Tightly closed, dry area)

Safe Use
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Workflow for safe handling procedures.

Storage Conditions

« Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.
» Keep container tightly sealed.

Emergency Procedures
First Aid Measures

» Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

« Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

* Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions, including hydrogen fluoride and
carbon oxides.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Avoid dust formation
and breathing vapors or dust.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for
disposal.
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Logical flow for emergency spill response.

Environmental Information

Per- and polyfluoroalkyl substances are known for their persistence in the environment. They
are resistant to degradation and can bioaccumulate. Care should be taken to prevent their
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release into the environment. Dispose of this chemical in accordance with federal, state, and
local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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